3-Chloro-N-(4-iodophenyl)-1-benzothiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Chloro-N-(4-iodophenyl)benzamide is an organic compound with the formula C13H9ClINO and a molecular weight of 357.57 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 3-Chloro-N-(4-iodophenyl)benzamide consists of 13 carbon atoms, 9 hydrogen atoms, 1 chlorine atom, 1 iodine atom, and 1 nitrogen atom .Physical And Chemical Properties Analysis
The molecular weight of 3-Chloro-N-(4-iodophenyl)benzamide is 357.57 .Scientific Research Applications
Antibacterial and Antitubercular Activity
A series of analogs derived from 3-chloro-N-(4-iodophenyl)-1-benzothiophene-2-carboxamide have been synthesized and evaluated for their potential antibacterial and antitubercular activities. Notably, certain compounds within this series exhibited significant activity against both Gram-positive and Gram-negative bacteria, as well as against Mycobacterium tuberculosis H37Rv strain (Rao & Subramaniam, 2015).
Antimicrobial Properties
Further research into the antimicrobial properties of 3-chloro-N-(4-iodophenyl)-1-benzothiophene-2-carboxamide derivatives revealed promising results. These compounds, after being subjected to various chemical modifications and reactions, showed effective antibacterial and antifungal activity, indicating their potential as antimicrobial agents (Naganagowda & Petsom, 2011), (Naganagowda et al., 2011).
Antibiotic and Antibacterial Drug Synthesis
In the realm of drug discovery, derivatives of 3-chloro-N-(4-iodophenyl)-1-benzothiophene-2-carboxamide have been explored for their antibiotic and antibacterial properties. The synthesis of these compounds led to the development of new drug candidates, highlighting their potential in treating bacterial infections (Ahmed, 2007).
Molecular Structure Analysis
The molecular structure and interactions of 3-chloro-N-(4-iodophenyl)-1-benzothiophene-2-carboxamide derivatives have been meticulously analyzed. Crystallographic studies have provided detailed insights into the molecular conformations and stability, facilitated by various intermolecular interactions. This research is crucial for understanding the compound's chemical behavior and potential in drug development (Abbasi et al., 2011).
Synthesis Methodology Enhancement
Efforts have been made to optimize the synthesis methodology of 3-chloro-N-(4-iodophenyl)-1-benzothiophene-2-carboxamide derivatives. This includes developing convenient methods for labeling and identifying key intermediates, enhancing the efficiency and applicability of these compounds in various scientific research contexts (Saemian et al., 2012).
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-chloro-N-(4-iodophenyl)-1-benzothiophene-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9ClINOS/c16-13-11-3-1-2-4-12(11)20-14(13)15(19)18-10-7-5-9(17)6-8-10/h1-8H,(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVNKGCFIDSQECS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(S2)C(=O)NC3=CC=C(C=C3)I)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9ClINOS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.